Cas no 23397-76-4 (1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose)

• Product Name: 1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose
• CAS No: 23397-76-4
• MF: C₁₈H₂₈O₆
• MW: 340.411326408386
• CID: 52296
• PubChem ID: 7157082
• Update Time: 2025-10-12

1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose
• (3aR,5S,6S,6aR)-5-[(3R)-1,4-dioxaspiro[4.5]decan-3-yl]spiro[3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-2,1'-cyclohexane]-6-ol
• 1,2:5,6-Di-O-cyclohexylidene-α-D-glucofuranose
• 1,2:5,6-Di-O-cyclohexylidene-a-D-glucofuranose
• 1,2:5,6-di-O-cyclohexylidene-D-glucofuranose
• 1,2:5,6-di-O-cyclohexylidene-D-glucose
• dicyclohexylidene-D-glucose
• Glucofuranose,1,2:5,6-di-O-cyclohexylidene-, a-D- (6CI,8CI)
• 1,4-Dioxaspiro[4.5]decane, a-D-glucofuranose deriv.
• Spiro[cyclohexane-1,2'-furo[2,3-d][1,3]dioxole], a-D-glucofuranose deriv.
• DTXSID20428106
• BS-42171
• 23397-76-4
• (3aR, 5S, 6S, 6aR)-5-[(3R)-1, 4-dioxaspiro[4.5]decan-3-yl]spiro[3a, 5, 6, 6a-tetrahydrofuro[2, 3-d][1, 3]dioxole-2, 1'-cyclohexane]-6-ol
• SCHEMBL5331834
• MFCD09880233
• (3a'R,6'S,6a'R)-5'-[(2R)-1,4-Dioxaspiro[4.5]decan-2-yl]tetrahydrospiro[cyclohexane-1,2'-furo[2,3-d][1,3]dioxol]-6'-ol (non-preferred name)
• (3a'R,5'S,6'S,6a'R)-5'-((R)-1,4-dioxaspiro[4.5]decan-2-yl)tetrahydrospiro[cyclohexane-1,2'-furo[2,3-d][1,3]dioxol]-6'-ol
• AKOS015913644
• (3'AR,5'S,6'S,6'AR)-5'-[(2R)-1,4-DIOXASPIRO[4.5]DECAN-2-YL]-TETRAHYDROSPIRO[CYCLOHEXANE-1,2'-FURO[2,3-D][1,3]DIOXOL]-6'-OL
• alpha-D-Glucofuranose, 1,2:5,6-di-O-cyclohexylidene-
• A-D-glucofuranose
• 1,2:5,6-Di-O-cyclohexylidene-
• XEYVZLZWQFLSDZ-YIDVYQOGSA-N
• HY-W835928
• (3a'R,6'S,6a'R)-5'-[(2R)-1,4-Dioxaspiro[4.5]decan-2-yl]tetrahydrospiro[cyclohexane-1,2'-furo[2,3-d][1,3]dioxol]-6'-ol
• CS-0961031

• MDL： MFCD00061633
• Inchi： 1S/C18H28O6/c19-13-14(12-11-20-17(22-12)7-3-1-4-8-17)21-16-15(13)23-18(24-16)9-5-2-6-10-18/h12-16,19H,1-11H2/t12-,13+,14-,15-,16-/m1/s1
• InChI Key： XEYVZLZWQFLSDZ-YIDVYQOGSA-N
• SMILES： O1C2(CCCCC2)O[C@@H]2[C@H]1[C@H]([C@@H]([C@H]1COC3(CCCCC3)O1)O2)O

Computed Properties

• Exact Mass: 340.18900
• Monoisotopic Mass: 340.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.1440 (rough estimate)
• Melting Point: 129-135 ºC
• Boiling Point: 436.21°C (rough estimate)
• Flash Point: 262.5±30.1 °C
• Refractive Index: 1.5200 (estimate)
• PSA: 66.38000
• LogP: 2.22380
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25; S22; S36; S26
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose

1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose (CAS No. 23397-76-4): A Comprehensive Guide to Its Properties and Applications

1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose (CAS No. 23397-76-4) is a highly specialized carbohydrate derivative widely used in organic synthesis and pharmaceutical research. This compound, often abbreviated as DCG, belongs to the class of protected sugars, where the hydroxyl groups are shielded by cyclohexylidene groups to prevent unwanted reactions during complex synthetic processes. Its unique structure makes it a valuable intermediate in the production of nucleoside analogs, glycosidase inhibitors, and other bioactive molecules.

The growing interest in 1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose stems from its role in developing antiviral drugs and diabetes treatments, aligning with current healthcare trends. Researchers frequently search for "DCG synthesis methods" or "applications of protected sugars in drug discovery," highlighting its relevance in modern medicinal chemistry. The compound's stability and reactivity also make it a subject of study in green chemistry, as scientists explore eco-friendly synthesis routes.

From a structural perspective, 1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose features a furanose ring conformation, which is less common than pyranose forms but critical for specific biochemical interactions. This characteristic has led to its use in designing carbohydrate-based vaccines and glycoconjugates, areas gaining traction due to advancements in immunotherapy. The compound's CAS No. 23397-76-4 is frequently referenced in patents related to glycosylation techniques and stereoselective synthesis.

In industrial applications, DCG serves as a chiral building block for asymmetric catalysis and fine chemical production. Its compatibility with enzymatic transformations and metal-catalyzed reactions makes it versatile for multi-step syntheses. Recent publications emphasize its utility in creating sugar-modified nanomaterials, addressing the demand for biocompatible materials in drug delivery systems.

Quality control of 1,2:5,6-Di-O-cyclohexylidene-alpha-D-glucofuranose involves rigorous HPLC analysis and spectroscopic characterization (e.g., NMR, IR). Suppliers often highlight "high-purity DCG" or "CAS 23397-76-4 with ≥98% purity" to meet research standards. Storage recommendations typically include anhydrous conditions and low-temperature preservation to maintain stability.

Future prospects for this compound include potential roles in artificial sweetener development and biodegradable polymer research, responding to global interest in sustainable alternatives. Its mechanism in enzyme inhibition continues to inspire studies on metabolic disorder therapeutics, making 23397-76-4 a persistent keyword in academic databases.